Cas no 100445-94-1 (1-Acetamido-3-amino-2,6-dimethylbenzene)

• Product Name: 1-Acetamido-3-amino-2,6-dimethylbenzene
• CAS No: 100445-94-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00211070
• CID: 124097
• PubChem ID: 847848
• Update Time: 2025-08-04

1-Acetamido-3-amino-2,6-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-amino-2,6-dimethylphenyl)-
• 1-Acetamido-3-amino-2,6-dimethylbenzene
• 3'-AMINO-2',6'-DIMETHYLACETANILIDE
• N-(3-AMINO-2,6-DIMETHYLPHENYL)ACETAMIDE
• 100445-94-1
• EN300-51002
• XBXZREDVMSYCOS-UHFFFAOYSA-N
• AO-080/42479469
• AKOS000196189
• 3-Amino-2,6-dimethylacetanilide
• N-(3-amino-2,6-dimethyl-phenyl)acetamide
• LS-07500
• Acetamide, N-(3-amino-2,6-dimethylphenyl)-
• MFCD00211070
• FT-0660969
• J-000135
• CS-0216552
• DTXSID00357228
• SCHEMBL10390205

• MDL： MFCD00211070
• Inchi： 1S/C10H14N2O/c1-6-4-5-9(11)7(2)10(6)12-8(3)13/h4-5H,11H2,1-3H3,(H,12,13)
• InChI Key： XBXZREDVMSYCOS-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC=C(C=1C)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.49820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 1-Acetamido-3-amino-2,6-dimethylbenzene

Comprehensive Overview of 1-Acetamido-3-amino-2,6-dimethylbenzene (CAS No. 100445-94-1): Properties, Applications, and Industry Insights

1-Acetamido-3-amino-2,6-dimethylbenzene (CAS No. 100445-94-1) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and fine chemical synthesis. This aromatic amine derivative features a unique molecular structure, combining an acetamido group with amino and dimethyl substitutions, which enhances its reactivity and utility in targeted applications. Its CAS registry number (100445-94-1) ensures precise identification in global chemical databases, making it a critical reference for researchers and manufacturers.

The compound’s chemical properties include a molecular formula of C₁₀H₁₄N₂O and a moderate solubility profile in polar solvents, which facilitates its use in controlled reactions. Recent studies highlight its potential as a precursor in the synthesis of advanced agrochemicals and bioactive molecules, aligning with the growing demand for sustainable crop protection solutions. Industry trends indicate heightened interest in green chemistry alternatives, and 1-Acetamido-3-amino-2,6-dimethylbenzene is being explored for its compatibility with eco-friendly catalytic processes.

In the pharmaceutical sector, this compound serves as a key intermediate for developing small-molecule drugs, particularly those targeting metabolic disorders. Its structural flexibility allows for modifications that improve drug efficacy and reduce side effects—a priority for modern drug discovery. Searches for "pharmaceutical intermediates for diabetes research" and "aromatic amines in drug synthesis" have surged, reflecting its relevance to current healthcare challenges.

From an industrial perspective, 1-Acetamido-3-amino-2,6-dimethylbenzene is valued for its high purity standards (>98%), which are critical for reproducibility in large-scale production. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, addressing concerns about "how to test chemical purity"—a frequent query among quality control professionals. Additionally, its stability under controlled storage conditions (recommended at 2–8°C) ensures longevity, reducing waste and costs.

Emerging applications include its use in dye and pigment manufacturing, where its amino groups contribute to vibrant colorfastness. With the textile industry seeking "non-toxic dye intermediates," this compound’s low environmental impact positions it as a viable option. Furthermore, its role in polyurethane catalysts and epoxy resin modifiers is gaining traction, driven by demand for high-performance materials in automotive and construction sectors.

Regulatory compliance is another focal point. While 1-Acetamido-3-amino-2,6-dimethylbenzene is not classified as hazardous under major chemical inventories like REACH or TSCA, proper handling guidelines (e.g., PPE usage) are emphasized to align with workplace safety standards. FAQs such as "Is CAS 100445-94-1 biodegradable?" underscore the need for clear environmental data, which ongoing studies aim to provide.

In summary, 1-Acetamido-3-amino-2,6-dimethylbenzene (CAS No. 100445-94-1) exemplifies innovation in specialty chemicals, bridging gaps between academia and industry. Its multifaceted applications—from life sciences to materials engineering—coupled with rigorous quality benchmarks, make it a compound of enduring significance. As research expands into AI-driven molecular design and circular economy principles, its adaptability will likely unlock further breakthroughs.